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Introduction
GTPase of the immunity-associated protein (GIMAP) family members are critical regulators of

lymphocyte development, survival, and differentiation. GIMAP4, in particular, has been

identified as a key player in T-cell apoptosis and T-helper cell differentiation.[1][2] The targeted

knockdown of GIMAP4 using small interfering RNA (siRNA) in Jurkat cells, a human T-

lymphocyte cell line, provides a valuable model for studying its function in T-cell signaling

pathways. These application notes provide a detailed protocol for the transfection of GIMAP4

siRNA into Jurkat cells, along with expected outcomes and relevant signaling pathway

information.

GIMAP4 Signaling Pathways
GIMAP4 is implicated in two principal signaling pathways in T-lymphocytes: the intrinsic

apoptosis pathway and the interferon-gamma (IFN-γ) secretion pathway.

GIMAP4 in Apoptosis
GIMAP4 is considered a pro-apoptotic protein that acts downstream of caspase-3 activation.[1]

[3] It has been shown to associate with the pro-apoptotic protein Bax.[4] The phosphorylation of

GIMAP4 is directly correlated with the execution of programmed cell death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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